Cas no 4418-72-8 (Adonirubin)

• Product Name: Adonirubin
• CAS No: 4418-72-8
• Molecular Formula: C₄₀H₅₂O₃
• Molecular Weight: 580.8391
• CID: 1058168
• PubChem ID: 10303691

Adonirubin Properties

Names and Identifiers

• (rac.)-Adonirubin
• 3-Hydroxy-β,β-carotene-4,4'-dione
• RAC-ADONIRUBIN
• 3-Hydroxy-b,b-carotene-4,4'-dione
• 3-OH-Canthaxanthin
• 4,4'-Diketo-3-hydroxy-beta-carotene
• beta,beta-carotene-4,4'-dione, 3-hydroxy-
• Phoenicoxanthin
• all-trans-Adonirubin
• Adonirubin
• Phenicoxanthin
• SCHEMBL23724028
• 3-HYDROXY-4,4'-DIKETO-.BETA.-CAROTENE
• .beta.-Carotene-4,4'-dione, 3-hydroxy-, all-trans-
• 3-HYDROXY-.BETA.,.BETA.-CAROTENE-4,4'-DIONE
• 4418-72-8
• 3-Hydroxycanthaxanthin
• 3-Hydroxy-4,4'-diketo-beta-carotene
• HFX9MQ934U
• 4,4'-DIKETO-3-HYDROXY-.BETA.-CAROTENE
• UNII-HFX9MQ934U
• SCHEMBL149807
• 6-hydroxy-2,4,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
• .beta.,.beta.-Carotene-4,4'-dione, 3-hydroxy-
• beta-Carotene-4,4'-dione, 3-hydroxy-, all-trans-
• 3-Hydroxy-beta,beta-carotene-4,4'-dione

• InChIKey： OOUTWVMJGMVRQF-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H52O3/c1-28(17-13-19-30(3)21-23-34-32(5)36(41)25-26-39(34,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-35-33(6)38(43)37(42)27-40(35,9)10/h11-24,37,42H,25-27H2,1-10H3
• SMILES： C\C(\C=C\C=C(/C)\C=C\C1=C(C)C(=O)CCC1(C)C)=C/C=C\C=C(/C)\C=C\C=C(\C)/C=C/C1=C(C)C(=O)C(O)CC1(C)C |c:9,33|

Computed Properties

• Exact Mass: 580.39164552g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 580.39164552g/mol
• Heavy Atom Count: 43
• Complexity: 1420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.242
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids